2-cyano-N-(2-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: 2-cyano-N-(2-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H20N2O3/c1-3-24-18-7-5-4-6-17(18)21-19(22)15(13-20)12-14-8-10-16(23-2)11-9-14/h4-11,15H,3,12H2,1-2H3,(H,21,22)
• InChI Key: OWTXSLQXOFOTBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(CC2=CC=C(C=C2)OC)C#N
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• CAS No.: 483359-64-4

Description

2-cyano-N-(2-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide, also known as 2-CN-EMPP, is a synthetic compound that has been used in numerous scientific research applications. It is a colorless, odorless crystalline solid with a molecular weight of 310.4 g/mol. 2-CN-EMPP has been used in a variety of research applications, including as a catalyst for organic synthesis, as a reagent for the preparation of pharmaceuticals, and as a tool for studying the physiological effects of various compounds.

Scientific Research Applications

2-cyano-N-(2-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide has been used in numerous scientific research applications. It has been used as a catalyst for organic synthesis, as a reagent for the preparation of pharmaceuticals, and as a tool for studying the physiological effects of various compounds. It has also been used in the synthesis of various compounds, including heterocyclic compounds, peptides, and other organic molecules. Furthermore, this compound has been used to study the mechanism of action of various compounds and their biochemical and physiological effects.

Mechanism of Action

2-cyano-N-(2-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide has been used to study the mechanism of action of various compounds. It has been found to be a useful tool for studying the metabolic pathways of various compounds, as well as their effects on biochemical and physiological processes. This compound has been found to act as an inhibitor of several enzymes involved in the metabolism of various compounds, including cytochrome P450 enzymes. In addition, this compound has been found to be a potent inhibitor of various receptors, including the serotonin receptor.
Biochemical and Physiological Effects
This compound has been found to have numerous biochemical and physiological effects. It has been found to inhibit the activity of several enzymes involved in the metabolism of various compounds, including cytochrome P450 enzymes. In addition, this compound has been found to be a potent inhibitor of various receptors, including the serotonin receptor. Furthermore, this compound has been found to have an effect on the synthesis and release of various neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

The use of 2-cyano-N-(2-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide in laboratory experiments has several advantages. First, it is a relatively inexpensive compound, making it accessible to researchers. Second, it is a relatively stable compound, making it easy to store and handle. Third, it is a relatively non-toxic compound, making it safe for use in laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. First, it is a relatively slow-acting compound, making it difficult to use in time-sensitive experiments. Second, it is a relatively weak inhibitor of certain enzymes and receptors, making it less effective at inhibiting certain biochemical processes. Finally, it is not a very selective compound, making it difficult to target specific biochemical processes.

Future Directions

The use of 2-cyano-N-(2-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide in scientific research is expected to continue to grow in the future. Potential future directions for research include the development of new synthesis methods to produce this compound more efficiently and cost-effectively. Additionally, research could be conducted to further explore the biochemical and physiological effects of this compound on various metabolic pathways and receptors. Furthermore, research could be conducted to explore the potential use of this compound as a therapeutic agent for various diseases and conditions. Finally, research could be conducted to explore the potential use of this compound as a tool for studying the pharmacology of various compounds.

Synthesis Methods

2-cyano-N-(2-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide is synthesized through a multi-step process. The first step involves the reaction of 2-cyanoethanol with 4-methoxyphenylmagnesium bromide in the presence of a base such as sodium hydroxide. This reaction produces this compound. The next step involves the reaction of the this compound with an aryl bromide in the presence of a palladium catalyst to form the desired product.